Cas no 150900-42-8 (Propanedinitrile,2-[(3,4-dihydroxy-5-methylphenyl)methylene]-)
150900-42-8 structure
Product Name:Propanedinitrile,2-[(3,4-dihydroxy-5-methylphenyl)methylene]-
CAS No:150900-42-8
MF:C11H8N2O2
MW:200.193422317505
CID:99759
PubChem ID:9899125
Update Time:2025-04-18
Propanedinitrile,2-[(3,4-dihydroxy-5-methylphenyl)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- Propanedinitrile,2-[(3,4-dihydroxy-5-methylphenyl)methylene]-
- Propanedinitrile, [(3,4-dihydroxy-5-methylphenyl)methylene]- (9CI)
- SCHEMBL10186359
- BDBM50036684
- 2-(3,4-Dihydroxy-5-methyl-benzylidene)-malononitrile
- 2-(3,4-Dihydroxy-5-methylbenzylidene)malononitrile
- CHEMBL116423
- 2-[(3,4-DIHYDROXY-5-METHYLPHENYL)METHYLIDENE]PROPANEDINITRILE
- 150900-42-8
- Propanedinitrile,[(3,4-dihydroxy-5-methylphenyl)methylene]-(9ci)
-
- Inchi: 1S/C11H8N2O2/c1-7-2-8(3-9(5-12)6-13)4-10(14)11(7)15/h2-4,14-15H,1H3
- InChI Key: NBBJLHJHLMMMKM-UHFFFAOYSA-N
- SMILES: OC1=C(C=C(/C=C(\C#N)/C#N)C=C1C)O
Computed Properties
- Exact Mass: 200.05864
- Monoisotopic Mass: 200.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 88Ų
Experimental Properties
- PSA: 88.04
Propanedinitrile,2-[(3,4-dihydroxy-5-methylphenyl)methylene]- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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